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Compound of Interest

Compound Name: 4-Tert-butylheptane

CAS No.: 60302-21-8

Cat. No.: B14622088

Get Quote

Introduction
Undecane and its isomers, collectively known as C11 alkanes, are volatile organic compounds

found in various matrices, including environmental samples, petroleum products, and biological

systems. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique

for the separation, identification, and quantification of these compounds. This application note

provides a detailed protocol for the analysis of C11 alkanes using GC-MS, intended for

researchers, scientists, and professionals in drug development and related fields.

Principle
Gas chromatography separates volatile compounds based on their partitioning between a

stationary phase in a capillary column and a mobile gaseous phase. As the separated

compounds elute from the column, they enter the mass spectrometer, which ionizes the

molecules and separates the resulting ions based on their mass-to-charge ratio (m/z). The

resulting mass spectrum provides a molecular fingerprint that allows for the identification and
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quantification of the analyte. For alkanes, electron ionization (EI) typically leads to extensive

fragmentation, producing a characteristic pattern of ions.

Instrumentation and Materials
Gas Chromatograph: Agilent 7890B GC system or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

GC Column: Agilent J&W DB-5ms Ultra Inert GC column (30 m x 0.25 mm, 0.25 µm) or

equivalent nonpolar capillary column.

Carrier Gas: Helium (99.999% purity).

Syringes: Gas-tight syringes for sample injection.

Vials: 2 mL autosampler vials with caps and septa.

Solvents: Hexane or dichloromethane (analytical grade).

Standards: Undecane standard, internal standard (e.g., n-dodecane).

Experimental Protocols
Standard Preparation

Primary Stock Standard (1000 µg/mL): Accurately weigh 10 mg of undecane standard and

dissolve it in 10 mL of hexane in a volumetric flask.

Working Standards: Prepare a series of working standards by serially diluting the primary

stock standard with hexane to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Internal Standard (IS) Stock Solution (1000 µg/mL): Prepare a stock solution of n-dodecane

in hexane.

Calibration Standards: To each working standard, add a known amount of the internal

standard solution to achieve a final concentration of 10 µg/mL.

Sample Preparation
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The sample preparation method will vary depending on the matrix. Below are two examples:

A. Liquid Samples (e.g., fuel, essential oils):

Accurately dilute a known volume or weight of the sample in hexane.

Add the internal standard to the diluted sample to a final concentration of 10 µg/mL.

Vortex the sample for 1 minute to ensure homogeneity.

Transfer an aliquot to a 2 mL autosampler vial for GC-MS analysis.

B. Solid Samples (e.g., plant material, soil):

Accurately weigh a known amount of the homogenized solid sample into a centrifuge tube.

Add a known volume of hexane and the internal standard.

Vortex the mixture for 5 minutes.

Sonicate the sample for 15 minutes in an ultrasonic bath.

Centrifuge the sample at 4000 rpm for 10 minutes.

Carefully transfer the supernatant to a clean vial.

If necessary, concentrate the extract under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of hexane and transfer to an autosampler vial.

GC-MS Instrumental Parameters
Inlet: Split/splitless inlet at 250°C.

Split Ratio: 50:1.

Injection Volume: 1 µL.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.
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Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: 5°C/min to 150°C.

Hold: 5 minutes at 150°C.

MS Transfer Line Temperature: 280°C.

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Full Scan (m/z 40-200) for qualitative analysis and Selected Ion

Monitoring (SIM) for quantitative analysis.

Data Presentation
Quantitative Data Summary
The following table summarizes the key quantitative data for the GC-MS analysis of undecane.

Retention times can vary between instruments and chromatographic conditions.

Parameter Value Reference

Molecular Weight 156.31 g/mol [1][2]

Molecular Formula C11H24 [1][2]

CAS Number 1120-21-4 [1][2]

Retention Time (min) 7.026 - 13.78 [3][4]

Mass Spectral Data
The mass spectrum of undecane is characterized by a series of alkyl fragment ions. The

molecular ion peak (m/z 156) is often of low abundance or absent.
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m/z Relative Abundance (%) Fragment Ion

43 100 [C3H7]+

57 ~80 [C4H9]+

71 ~40 [C5H11]+

85 ~20 [C6H13]+

156 <5 [C11H24]+• (Molecular Ion)

Note: Relative abundances are approximate and can vary.

Visualization
Experimental Workflow Diagram
The following diagram illustrates the general workflow for the GC-MS analysis of C11 alkanes.
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Caption: GC-MS analysis workflow for C11 alkanes.

Logical Relationship of Fragmentation
The diagram below illustrates the fragmentation pattern of n-undecane under electron

ionization.
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Caption: Fragmentation of n-undecane in MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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